![molecular formula C7H5Cl2NO B6258701 N-[(3,4-dichlorophenyl)methylidene]hydroxylamine CAS No. 1195871-16-9](/img/no-structure.png)
N-[(3,4-dichlorophenyl)methylidene]hydroxylamine
Overview
Description
“N-[(3,4-dichlorophenyl)methylidene]hydroxylamine” is a chemical compound with the molecular formula C7H5Cl2NO . It is also known as 3,4-Dichlorobenzaldehydeoxime .
Molecular Structure Analysis
The molecular structure of “N-[(3,4-dichlorophenyl)methylidene]hydroxylamine” can be represented by the SMILES string: ON=CC1=CC(Cl)=C(Cl)C=C1 . This indicates that the molecule contains an oxime group (ON=) attached to a dichlorophenyl group .Physical And Chemical Properties Analysis
“N-[(3,4-dichlorophenyl)methylidene]hydroxylamine” has a molecular weight of 190.03 . Other physical and chemical properties such as melting point, boiling point, solubility, etc., are not available in the current resources.properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for N-[(3,4-dichlorophenyl)methylidene]hydroxylamine involves the reaction of 3,4-dichlorobenzaldehyde with hydroxylamine hydrochloride in the presence of a base.", "Starting Materials": [ "3,4-dichlorobenzaldehyde", "hydroxylamine hydrochloride", "base (e.g. sodium hydroxide)" ], "Reaction": [ "Dissolve 3,4-dichlorobenzaldehyde in a suitable solvent (e.g. ethanol).", "Add hydroxylamine hydrochloride and base to the solution.", "Heat the mixture under reflux for several hours.", "Allow the mixture to cool and then filter the precipitated product.", "Wash the product with a suitable solvent (e.g. diethyl ether) and dry it under vacuum.", "The resulting product is N-[(3,4-dichlorophenyl)methylidene]hydroxylamine." ] } | |
CAS RN |
1195871-16-9 |
Product Name |
N-[(3,4-dichlorophenyl)methylidene]hydroxylamine |
Molecular Formula |
C7H5Cl2NO |
Molecular Weight |
190 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
